Cas no 1807134-96-8 (4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid)

4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid structure
1807134-96-8 structure
Product Name:4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid
CAS No:1807134-96-8
MF:C9H7ClF3NO2
MW:253.605592012405
CID:4805773
Update Time:2025-07-27

4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid
    • Inchi: 1S/C9H7ClF3NO2/c10-2-4-5(9(12)13)3-14-6(8(4)11)1-7(15)16/h3,9H,1-2H2,(H,15,16)
    • InChI Key: PMBNSZRJYIIUSZ-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C(CC(=O)O)=NC=C1C(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.2

4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029032281-250mg
4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid
1807134-96-8 95%
250mg
$940.80 2022-03-31
Alichem
A029032281-500mg
4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid
1807134-96-8 95%
500mg
$1,802.95 2022-03-31
Alichem
A029032281-1g
4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid
1807134-96-8 95%
1g
$2,981.85 2022-03-31

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid

Introduction to 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic Acid (CAS No. 1807134-96-8)

4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid, identified by its CAS number 1807134-96-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a chloromethyl group and difluoromethyl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid molecule exhibits a high degree of functional diversity, which is leveraged in various synthetic pathways. The chloromethyl group, for instance, serves as a versatile handle for further functionalization through nucleophilic addition reactions. This property is particularly useful in the construction of more complex molecular architectures, including those relevant to medicinal chemistry. Additionally, the difluoromethyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets, thereby modulating its pharmacological profile.

In recent years, there has been growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The< strong>4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid, with its dual fluorine substituents, aligns well with this trend. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic properties of drugs, leading to more effective therapeutic outcomes. The incorporation of difluoromethyl groups has been particularly associated with increased binding affinity and reduced susceptibility to enzymatic degradation.

The< strong>chloromethyl functionality in 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid also opens up possibilities for further derivatization into more complex scaffolds. This has been explored in several research endeavors aimed at identifying new pharmacophores for various therapeutic applications. For instance, the transformation of the< strong>chloromethyl group into ester or amide derivatives has been investigated as a means to enhance solubility and improve oral bioavailability. Such modifications are crucial in the development of next-generation drugs that meet stringent pharmacological requirements.

The synthesis of 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyridine core, followed by selective fluorination and chlorination at specific positions. The introduction of the< strong>difluoromethyl group often requires specialized reagents or conditions to ensure high regioselectivity and yield. These synthetic challenges underscore the importance of advanced methodologies in modern pharmaceutical chemistry.

In terms of biological activity, preliminary studies on 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid have revealed potential applications in several therapeutic areas. The< strong>difluoromethyl group is known to enhance binding interactions with biological targets such as enzymes and receptors, which is critical for drug efficacy. Additionally, the< strong>chloromethyl group can be exploited for covalent binding studies, providing insights into target engagement and duration of action. These characteristics make this compound a promising candidate for further investigation in drug discovery programs.

The growing body of research on fluorinated pyridines underscores their significance in medicinal chemistry. The< strong>4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid, with its unique structural features, exemplifies how strategic functionalization can lead to compounds with enhanced biological activity and improved pharmacokinetic profiles. As synthetic methodologies continue to evolve, it is anticipated that more sophisticated derivatives will be developed, offering new opportunities for therapeutic intervention.

The development of novel pharmaceuticals relies heavily on access to high-quality intermediates like 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No.< strong>1807134-96-8). These intermediates serve as building blocks for constructing complex drug molecules with tailored properties. The ability to efficiently synthesize and modify such compounds is essential for accelerating drug discovery processes and bringing new treatments to market faster.

In conclusion, 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetic acid represents a fascinating example of how structural modifications can lead to compounds with significant pharmaceutical potential. Its unique combination of functional groups makes it a versatile intermediate for synthetic chemistry and a promising candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated pyridines, compounds like this are likely to play an increasingly important role in the next generation of therapeutics.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD